Cas no 402824-42-4 ((1S)-2-amino-1-(4-fluoro-3-nitrophenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(4-fluoro-3-nitrophenyl)ethan-1-ol
• CAS No: 402824-42-4
• MF: C₈H₉FN₂O₃
• MW: 200.167065382004
• CID: 5605079
• PubChem ID: 95944611
• Update Time: 2023-09-01

(1S)-2-amino-1-(4-fluoro-3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(4-fluoro-3-nitrophenyl)ethan-1-ol
• EN300-1824083
• 402824-42-4

• Inchi： 1S/C8H9FN2O3/c9-6-2-1-5(8(12)4-10)3-7(6)11(13)14/h1-3,8,12H,4,10H2/t8-/m1/s1
• InChI Key： ROPCUHBMIWOFHP-MRVPVSSYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])[C@@H](CN)O

Computed Properties

• Exact Mass: 200.05972032g/mol
• Monoisotopic Mass: 200.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.1Ų